4-(4-Hydroxy-3-methoxyphenyl)-2-[(2-methylallyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile

• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 4-(4-hydroxy-3-methoxyphenyl)-6-(2-methylprop-2-enylsulfanyl)-2-oxo-3,4-dihydro-1H-pyridine-5-carbonitrile
• InChI: InChI=1S/C17H18N2O3S/c1-10(2)9-23-17-13(8-18)12(7-16(21)19-17)11-4-5-14(20)15(6-11)22-3/h4-6,12,20H,1,7,9H2,2-3H3,(H,19,21)
• InChI Key: MPSUUKLRZQZSKB-UHFFFAOYSA-N
• SMILES: CC(=C)CSC1=C(C(CC(=O)N1)C2=CC(=C(C=C2)O)OC)C#N

Description

4-(4-Hydroxy-3-methoxyphenyl)-2-[(2-methylallyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 4-(4-Hydroxy-3-methoxyphenyl)-2-[(2-methylallyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile is not fully understood. However, studies have shown that it may work by inhibiting certain enzymes and signaling pathways involved in inflammation and cancer development.
Biochemical and Physiological Effects
Studies have shown that 4-(4-Hydroxy-3-methoxyphenyl)-2-[(2-methylallyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile has various biochemical and physiological effects. It has been found to have anti-inflammatory and antioxidant properties, which may be beneficial in reducing inflammation and oxidative stress in the body. Additionally, this compound has been found to have anti-cancer properties, which may be useful in the development of new cancer treatments.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-Hydroxy-3-methoxyphenyl)-2-[(2-methylallyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile in lab experiments include its potential to be used as a tool for studying inflammation and cancer development. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many potential future directions for research on 4-(4-Hydroxy-3-methoxyphenyl)-2-[(2-methylallyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile. Some of these directions include further investigation into its anti-inflammatory, antioxidant, and anti-cancer properties, as well as its potential use in the development of new drugs for these conditions. Additionally, future research could focus on the potential toxicity of this compound and ways to mitigate any adverse effects.

Synthesis Methods

The synthesis of 4-(4-Hydroxy-3-methoxyphenyl)-2-[(2-methylallyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with 2-methyl-2-propenylthiol in the presence of a base, followed by the condensation of the resulting product with ethyl cyanoacetate. The final product is obtained by cyclization and subsequent hydrolysis of the intermediate compound.

Scientific Research Applications

The potential applications of 4-(4-Hydroxy-3-methoxyphenyl)-2-[(2-methylallyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile in scientific research are vast. This compound has been found to have anti-inflammatory, antioxidant, and anti-cancer properties, making it a promising candidate for further research in these areas.